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Introduction

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid
growth of abnormal myeloid cells in the bone marrow and blood. Despite advances in
treatment, there remains a critical need for novel therapeutic agents that can effectively target
leukemic cells. XY221 is a novel, potent, and selective small molecule inhibitor under
investigation for its anti-leukemic properties. These application notes provide a summary of the
key findings related to the activity of XY221 in AML cell lines, along with detailed protocols for
its in vitro evaluation.

Mechanism of Action

XY221 is a potent inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor, a key signaling
molecule frequently mutated in AML. By binding to the ATP-binding pocket of both wild-type
and mutated FLT3, XY221 effectively blocks its downstream signaling pathways, including the
PISK/AKT and MAPK/ERK pathways. This inhibition leads to the induction of apoptosis and a
reduction in cell proliferation in AML cells harboring FLT3 mutations.
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(AML) Cell Lines]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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